2-(1-adamantyl)-N-[(3Z)-5-methyl-3-(3H-[1,3]oxazolo[4,5-b]pyridin-2-ylidene)-4-oxocyclohexa-1,5-dien-1-yl]acetamide

• Molecular Formula: C25H27N3O3
• Molecular Weight: 417.5 g/mol
• IUPAC Name: 2-(1-adamantyl)-N-[(3Z)-5-methyl-3-(3H-[1,3]oxazolo[4,5-b]pyridin-2-ylidene)-4-oxocyclohexa-1,5-dien-1-yl]acetamide
• InChI: InChI=1S/C25H27N3O3/c1-14-5-18(9-19(22(14)30)24-28-23-20(31-24)3-2-4-26-23)27-21(29)13-25-10-15-6-16(11-25)8-17(7-15)12-25/h2-5,9,15-17H,6-8,10-13H2,1H3,(H,26,28)(H,27,29)/b24-19-
• InChI Key: ZGNCKULKXZKMCX-CLCOLTQESA-N
• Isomeric SMILES: CC1=CC(=C/C(=C/2\NC3=C(O2)C=CC=N3)/C1=O)NC(=O)CC45CC6CC(C4)CC(C6)C5
• SMILES: CC1=CC(=CC(=C2NC3=C(O2)C=CC=N3)C1=O)NC(=O)CC45CC6CC(C4)CC(C6)C5

Description

2-(1-adamantyl)-N-[(3Z)-5-methyl-3-(3H-[1,3]oxazolo[4,5-b]pyridin-2-ylidene)-4-oxocyclohexa-1,5-dien-1-yl]acetamide is a chemical compound that has been synthesized and studied for its potential applications in scientific research. This compound has been found to have unique biochemical and physiological effects that make it a valuable tool for studying various biological processes.

Mechanism of Action

The mechanism of action of 2-(1-adamantyl)-N-[(3Z)-5-methyl-3-(3H-[1,3]oxazolo[4,5-b]pyridin-2-ylidene)-4-oxocyclohexa-1,5-dien-1-yl]acetamide is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes that are involved in cancer cell growth and proliferation. It may also work by inducing apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects
2-(1-adamantyl)-N-[(3Z)-5-methyl-3-(3H-[1,3]oxazolo[4,5-b]pyridin-2-ylidene)-4-oxocyclohexa-1,5-dien-1-yl]acetamide has been found to have a number of unique biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes that are involved in cancer cell growth and proliferation, and may also induce apoptosis in cancer cells. Additionally, it has been found to have anti-inflammatory and analgesic effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-(1-adamantyl)-N-[(3Z)-5-methyl-3-(3H-[1,3]oxazolo[4,5-b]pyridin-2-ylidene)-4-oxocyclohexa-1,5-dien-1-yl]acetamide in lab experiments is its potent anti-cancer activity. This makes it a valuable tool for studying various biological processes related to cancer. However, one of the limitations of using this compound is that it can be difficult to synthesize, which can make it expensive and time-consuming to use in experiments.

Future Directions

There are many potential future directions for the study of 2-(1-adamantyl)-N-[(3Z)-5-methyl-3-(3H-[1,3]oxazolo[4,5-b]pyridin-2-ylidene)-4-oxocyclohexa-1,5-dien-1-yl]acetamide. One possible direction is the development of new cancer therapies based on this compound. Another direction is the study of its anti-inflammatory and analgesic effects, which may be useful in the development of new treatments for pain and inflammation. Additionally, further research is needed to fully understand the mechanism of action of this compound, which may lead to the development of new drugs with even greater potency and specificity.

Synthesis Methods

The synthesis of 2-(1-adamantyl)-N-[(3Z)-5-methyl-3-(3H-[1,3]oxazolo[4,5-b]pyridin-2-ylidene)-4-oxocyclohexa-1,5-dien-1-yl]acetamide involves several steps. The first step is the synthesis of the oxazoline ring, which is then reacted with an aldehyde to form the oxazoline aldehyde. This intermediate is then reacted with an amine to form the oxazoline amine, which is then reacted with an acid chloride to form the final product.

Scientific Research Applications

2-(1-adamantyl)-N-[(3Z)-5-methyl-3-(3H-[1,3]oxazolo[4,5-b]pyridin-2-ylidene)-4-oxocyclohexa-1,5-dien-1-yl]acetamide has been used in scientific research to study various biological processes. One of the most promising applications of this compound is in the study of cancer. It has been found to have potent anti-cancer activity, and may be useful in the development of new cancer therapies.